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Cat. No.: B093055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Primeverin is a naturally occurring glycoside. This document provides a concise technical

overview of its chemical structure and known physicochemical properties based on publicly

available data. All quantitative data is summarized for clarity. Due to the limited availability of

published research, detailed experimental protocols, biological activities, and associated

signaling pathways for Primeverin are not extensively documented in the current scientific

literature.

Chemical Structure and Identity
Primeverin is chemically classified as a glycoside, consisting of a disaccharide (primeverose)

attached to an aglycone moiety.

IUPAC Name: methyl 4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybenzoate[1]

Molecular Formula: C₂₀H₂₈O₁₃[1]

Canonical SMILES: COC1=CC(=C(C=C1)C(=O)OC)O[C@H]2--INVALID-LINK--CO[C@H]3--

INVALID-LINK--O)O)O)O)O">C@@HO[1]

InChI Key: DZRVGBRAMLSZDQ-HSMQXHTESA-N[1]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Primeverin.

Property Value Source

Molecular Weight 476.4 g/mol [1][2]

Monoisotopic Mass 476.15299094 Da [1][2]

XLogP3-AA (LogP) -2.5 [1][2]

Hydrogen Bond Donor Count 7 PubChem

Hydrogen Bond Acceptor

Count
13 PubChem

Rotatable Bond Count 9 PubChem

Exact Mass 476.15299094 Da [1][2]

Topological Polar Surface Area 221 Å² PubChem

Heavy Atom Count 33 PubChem

Complexity 635 [1][2]

Biological Activity and Signaling Pathways
Based on the conducted literature search, there is limited specific information available

regarding the biological activity, mechanism of action, and associated signaling pathways of

Primeverin. While research exists on other natural compounds and their effects on various

signaling cascades, such as the NF-κB, PI3K/Akt/mTOR, and MAPK pathways, direct evidence

linking Primeverin to these or other specific pathways is not well-documented in the available

scientific literature.

Experimental Protocols
Detailed experimental protocols for the isolation, chemical synthesis, or specific bioassays of

Primeverin are not readily available in the public domain. General methodologies for the
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synthesis and analysis of related glycosides may be adaptable, but specific, validated protocols

for Primeverin have not been identified in the current search.

Visualization of Signaling Pathways and Workflows
As no specific signaling pathways or detailed experimental workflows for Primeverin were

identified in the literature, no diagrams could be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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